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Compound Name: 4-Hydrazinylpyridine hydrochloride

Cat. No.: B1322162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Pyridylhydrazine hydrochloride is a heterocyclic organic compound of significant interest in

medicinal chemistry and drug development. It serves as a crucial building block for the

synthesis of a wide array of pharmaceutical agents, leveraging the reactivity of the hydrazine

moiety for the construction of various nitrogen-containing heterocycles. While a singular,

seminal publication detailing its initial "discovery" is not readily apparent in the historical

chemical literature, its synthesis is predicated on the well-established nucleophilic aromatic

substitution reaction of a 4-halopyridine with hydrazine. This reaction pathway is a fundamental

and widely utilized method for the preparation of aryl and heteroaryl hydrazines, with early

examples of similar transformations dating back to the late 19th and early 20th centuries. This

guide provides a comprehensive overview of the core synthesis, experimental protocols, and

key data associated with 4-pyridylhydrazine hydrochloride.

Core Synthesis Pathway
The principal and most direct route to 4-pyridylhydrazine hydrochloride involves the reaction of

a 4-halopyridine, typically 4-chloropyridine hydrochloride, with hydrazine hydrate. The reaction

proceeds via a nucleophilic aromatic substitution mechanism, wherein the hydrazine molecule

displaces the halide at the 4-position of the pyridine ring. The resulting 4-hydrazinopyridine is

then protonated by hydrochloric acid to yield the stable hydrochloride salt.
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Experimental Protocols
The following section details a representative experimental protocol for the laboratory-scale

synthesis of 4-pyridylhydrazine hydrochloride.

Objective: To synthesize 4-pyridylhydrazine hydrochloride from 4-chloropyridine hydrochloride

and hydrazine hydrate.

Materials:

4-Chloropyridine hydrochloride

Hydrazine hydrate (80% solution or other available concentration)

Ethanol (or other suitable polar solvent)

Deionized water

Ice bath

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper

Vacuum flask

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, combine 4-chloropyridine hydrochloride and a suitable polar solvent such as ethanol.

Addition of Hydrazine Hydrate: While stirring the mixture, slowly add an excess of hydrazine

hydrate. The molar ratio of hydrazine hydrate to 4-chloropyridine hydrochloride is typically in
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the range of 4:1 to 6:1 to ensure complete reaction and to act as a scavenger for the

liberated HCl.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for a period of 4 to

8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Cooling and Crystallization: After the reaction is complete, cool the mixture to room

temperature, and then further cool in an ice bath to promote the crystallization of the product.

Isolation of Product: Collect the precipitated solid by vacuum filtration using a Büchner

funnel.

Washing: Wash the collected solid with a small amount of cold deionized water to remove

any unreacted hydrazine hydrate and other water-soluble impurities.

Drying: Dry the purified 4-pyridylhydrazine hydrochloride product, typically in a vacuum oven

at a moderate temperature (e.g., 50-60 °C), to a constant weight.

Data Presentation
The following table summarizes key quantitative data for 4-pyridylhydrazine hydrochloride.

Property Value

Molecular Formula C₅H₈ClN₃

Molecular Weight 145.59 g/mol

Appearance White to off-white crystalline solid

Melting Point 248-252 °C (decomposes)

Typical Yield 85-95%

Purity (by HPLC) >98%

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the synthesis of 4-pyridylhydrazine

hydrochloride.
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Synthesis Workflow for 4-Pyridylhydrazine Hydrochloride
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[https://www.benchchem.com/product/b1322162#discovery-of-4-pyridylhydrazine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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